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Compound of Interest

Compound Name: N4-AcetylSulfanilamide

Cat. No.: B1175526

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive
Resource for the Safe and Effective Handling of N4-Acetylsulfanilamide.

This guide provides critical safety protocols, immediate first aid measures, and detailed
operational procedures for the laboratory use of N4-Acetylsulfanilamide (CAS No: 121-61-9).
[1] Adherence to these guidelines is essential for ensuring personal safety and maintaining a
secure research environment.

Hazard Identification and Classification

N4-Acetylsulfanilamide is classified as a hazardous substance.[1] It is harmful if swallowed, in
contact with skin, or if inhaled.[1] It is also known to cause skin and serious eye irritation, and
may cause respiratory irritation.[1][2]

GHS Hazard Statements:

H302: Harmful if swallowed[1][2]

H312: Harmful in contact with skin[1][2]

H332: Harmful if inhaled[1][2]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]
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e H335: May cause respiratory irritation[2]

Personal Protective Equipment (PPE)

A thorough PPE strategy is the primary defense against exposure. The following table

summarizes the recommended PPE for handling N4-Acetylsulfanilamide.

Body Part

Recommended Protection

Specifications & Best
Practices

Eyes/Face

Safety Goggles with Side
Shields or a Face Shield

Must conform to EN 166 (EU)
or NIOSH (US) standards. A
face shield is recommended
when there is a significant risk
of splashes.[3][4]

Skin

Chemical-Resistant Gloves

Nitrile rubber gloves are a
suitable choice.[4] Always
inspect gloves for integrity
before use and dispose of

them properly after handling.
[4]

Body

Lab Coat or Chemical-

Resistant Apron

A fully buttoned lab coat
should be worn at all times.
For tasks with a higher risk of
splashes, a chemical-resistant
apron over the lab coat is

recommended.[4]

Respiratory

NIOSH-approved Respirator

For operations that may
generate dust, use a respirator
with a particulate filter.[3] If
concentrations are over the
exposure limit, an air-purifying
respirator with organic vapor
cartridges may be acceptable.
If concentrations are unknown,

use a supplied-air respirator.[5]
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Physicochemical Properties

Property Value

Molecular Formula C8H10N203S[2][6][7]

Molecular Weight 214.24 g/mol [2][6]

Appearance White to light beige crystalline powder[8]
Melting Point 216-219.5 °C[7][8]

Soluble in DMSO and dimethylformamide
Solubility (approx. 30 mg/ml).[9] Sparingly soluble in

aqueous buffers.[9]

Storage Temperature -20°C[9]

Stability > 4 years at -20°C[9]

Experimental Protocols: Step-by-Step Guidance

1. Weighing and Transferring the Solid Compound:

o Preparation: Before handling, ensure all necessary PPE is donned correctly.[4] Clear the
workspace of any unnecessary items.

e Engineering Controls: Conduct all weighing and transferring of the solid compound within a
certified chemical fume hood to minimize dust dispersion.[3][4] Ensure an eyewash station
and safety shower are readily accessible.[3]

e Procedure:

[e]

Use non-sparking tools for handling the solid.[3]

o

Carefully open the container.

[¢]

Use a clean spatula to transfer the desired amount of N4-Acetylsulfanilamide to a tared
weigh boat or appropriate container.
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o Avoid creating dust.[3] If dust is generated, ensure the fume hood is functioning correctly
to capture it.

o Once the desired amount is weighed, securely close the primary container.

o Clean any residual powder from the spatula and weighing area using a damp cloth or
paper towel, and dispose of it as hazardous waste.

2. Solution Preparation:

e Solvent Selection: N4-Acetylsulfanilamide is soluble in organic solvents like DMSO and
dimethylformamide.[9] For aqueous solutions, first dissolve the compound in a minimal
amount of DMSO before diluting with the aqueous buffer of choice.[9]

e Procedure:

o In a chemical fume hood, add the weighed N4-Acetylsulfanilamide to an appropriate
flask or beaker.

o Slowly add the chosen solvent to the solid to avoid splashing.[4]
o If necessary, gently swirl or stir the mixture to facilitate dissolution.

o Ensure the container is appropriately labeled with the chemical name, concentration, date,
and hazard information.[4][10]

o Agueous solutions are not recommended for storage for more than one day.[9]

Safe Handling and Storage Workflow
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Workflow for Safe Handling of N4-Acetylsulfanilamide

Preparation

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Solid Compound

Transfer to Container

Prepare Solution

Post-Handling

Decontaminate Work Area

i

Dispose of Waste

i

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling N4-Acetylsulfanilamide.
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First Aid Measures

In case of exposure, follow these first-aid procedures. Medical observation for at least 48 hours
after an accident is recommended as symptoms of poisoning may be delayed.[1]

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
difficult, provide oxygen or artificial respiration.

Inhalation ) o )
Seek medical attention if symptoms persist.[1][3]

[5]

Immediately remove all soiled and contaminated

clothing.[1] Wash the affected area with plenty
Skin Contact of soap and water for at least 15 minutes.[1][3]

Get medical attention if irritation develops or

persists.[5]

Immediately flush eyes with plenty of running
Eye Contact water for several minutes, holding the eyelids

open.[1] If symptoms persist, consult a doctor.[1]

If swallowed, do not induce vomiting.[5] If the
Ingestion person is conscious and alert, give two glasses
of water.[5] Immediately call a doctor.[1]

Disposal Plan

Proper disposal of N4-Acetylsulfanilamide and its containers is crucial to prevent
environmental contamination.

e Solid Waste: Collect all solid waste contaminated with N4-Acetylsulfanilamide, including
used gloves, weighing paper, and disposable labware, in a designated, labeled, and sealed
hazardous waste container.[4]

o Liquid Waste: Collect unused solutions and solvent rinses in a separate, labeled hazardous
waste container.[4]
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General Guidance: Disposal must be made according to official regulations.[1] Do not allow
the product or large quantities of it to enter sewers, surface water, or ground water.[1]
Contact a licensed professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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